N-(4-(2-((4-ethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(4-ethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H23N3O4S/c1-4-14-5-8-16(9-6-14)23-20(26)12-17-13-30-22(24-17)25-21(27)15-7-10-18(28-2)19(11-15)29-3/h5-11,13H,4,12H2,1-3H3,(H,23,26)(H,24,25,27)
• InChI Key: SWEOGIZYCHJCSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol

Description

N-(4-(2-((4-ethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

Compounds with a similar structure have shown promising antimicrobial activity. . .

Anticancer Activity

. .

Anti-inflammatory Properties

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Antioxidant Properties

. This suggests that these compounds could be used in the treatment of diseases where oxidative stress plays a major role.

Anticonvulsant Properties

. This suggests that these compounds could be used in the treatment of epilepsy and other seizure disorders.

Drug Designing

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Mechanism of Action

Target of Action

Similar thiazole derivatives have been reported to exhibit antimicrobial and anticancer activities . They have been found to inhibit bacterial cell-wall biosynthesis and display cytotoxicity against various human tumor cell lines .

Mode of Action

Thiazole derivatives are known to block the biosynthesis of certain bacterial lipids . In the context of anticancer activity, these compounds may interact with cancer cells and inhibit their proliferation .

Biochemical Pathways

It’s known that thiazole derivatives can interfere with the biosynthesis of bacterial lipids , which could disrupt essential cellular functions and lead to cell death.

Pharmacokinetics

The physicochemical properties of similar thiazole derivatives have been confirmed by their spectroanalytical data .

Result of Action

The result of the compound’s action would likely be the inhibition of growth in targeted cells. In the case of antimicrobial activity, this could result in the death of bacterial cells . For anticancer activity, this could lead to the inhibition of tumor cell proliferation .